4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol

• IUPAC Name: [4-hydroxy-4-(hydroxymethyl)piperidin-1-yl]-[4-(2-methyltetrazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C15H19N5O3/c1-19-17-13(16-18-19)11-2-4-12(5-3-11)14(22)20-8-6-15(23,10-21)7-9-20/h2-5,21,23H,6-10H2,1H3
• InChI Key: KUMGSUULRZPBOL-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=CC=C(C=C2)C(=O)N3CCC(CC3)(CO)O
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol

Description

4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol is a compound with potential therapeutic applications. It is a piperidine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the biosynthesis of bacterial cell walls. It may also work by inhibiting platelet aggregation through its effects on platelet activation and adhesion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have antibacterial activity against a variety of bacterial strains, including both gram-positive and gram-negative bacteria. Additionally, it has been shown to inhibit platelet aggregation, which may have potential therapeutic applications in the treatment of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol in lab experiments include its antibacterial activity and potential therapeutic applications. However, there are limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for the study of 4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol. One potential direction is to further study its antibacterial activity and potential use as an antibiotic. Another potential direction is to study its potential therapeutic applications in the treatment of cardiovascular disease. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol involves several steps. The first step involves the synthesis of 4-(2-methyl-2H-tetrazol-5-yl)benzoyl chloride, which is then reacted with piperidine to form 1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidine. The final step involves the reduction of the ketone group to form this compound.

Scientific Research Applications

The compound 4-(hydroxymethyl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidin-4-ol has been studied extensively for its potential therapeutic applications. It has been shown to have antibacterial activity against a variety of bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been studied for its potential use as a cardiovascular drug due to its ability to inhibit platelet aggregation.